Cas no 1477482-50-0 (<br>(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazid e)

• Product Name: <br>(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazid e
• CAS No: 1477482-50-0
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• CID: 3053823
• PubChem ID: 6861947
• Update Time: 2025-11-01

<br>(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazid e Chemical and Physical Properties

Names and Identifiers

• <br>(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazid e
• 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid (2E)-2-[(4-methylphenyl)methylene]hydrazide
• 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid [1p-tolyl-meth-(E)-ylidene]-hydrazide
• SRF
• CHEMBL3196518
• AKOS001632480
• SR-01000109069
• (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• SMR000433714
• CS-0068390
• 1477482-50-0
• SCHEMBL25119620
• NCGC00386770-02
• 4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (1p-tolyl-meth-(E)-ylidene)hydrazide
• TS-08639
• STK109120
• N'-[(E)-(4-methylphenyl)methylidene]-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid [1-p-tolyl-meth-(E)-ylidene]-hydrazide
• Suprafenacine
• SR-01000109069-1
• MLS000768980
• HY-118748
• N-[(E)-(4-methylphenyl)methylideneamino]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide

• Inchi： 1S/C16H18N4O/c1-11-6-8-12(9-7-11)10-17-20-16(21)15-13-4-2-3-5-14(13)18-19-15/h6-10H,2-5H2,1H3,(H,18,19)(H,20,21)/b17-10+
• InChI Key： WKKLZIQHOXPLLZ-LICLKQGHSA-N
• SMILES： O=C(C1C2=C(CCCC2)NN=1)N/N=C/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 282.14806121Da
• Monoisotopic Mass: 282.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.1Ų

<br>(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazid e Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on <br>(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazid e

(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide (CAS No. 1477482-50-0)

(E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide (CAS No. 1477482-50-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles and is characterized by its unique structural features, which include a substituted benzylidene group and a tetrahydroindazole core. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide typically involves the condensation of 4-methylbenzaldehyde with 4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide. This reaction is often carried out under mild conditions using a suitable solvent and catalyst to ensure high yields and purity. The resulting compound can be further purified using techniques such as recrystallization or column chromatography to obtain the desired product in a highly pure form.

Recent studies have highlighted the potential of (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide have also been studied in detail. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver and excreted via both renal and hepatic pathways.

To further understand the biological activities of (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines at low micromolar concentrations. In vivo studies using animal models have also shown promising results, with significant reductions in tumor size and improved survival rates observed in treated animals.

The safety profile of (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been evaluated through extensive toxicological studies. These studies have shown that the compound is well tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, (E)-N'-(4-methylbenzylidene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide (CAS No. 1477482-50-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.